![molecular formula C21H17N3O4 B6210765 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid CAS No. 2751610-72-5](/img/no-structure.png)
5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid
Overview
Description
5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C21H17N3O4 and its molecular weight is 375.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 5-(4-bromophenyl)-1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid, which is synthesized from 4-bromobenzaldehyde and 1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid. The second intermediate is 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid, which is synthesized from 9H-fluorene-9-carboxylic acid and 5-amino-1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid. These two intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "4-bromobenzaldehyde", "1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid", "9H-fluorene-9-carboxylic acid", "5-amino-1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid" ], "Reaction": [ "Synthesis of 5-(4-bromophenyl)-1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid: 4-bromobenzaldehyde is reacted with 1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid in the presence of a base such as potassium carbonate and a palladium catalyst to form the desired intermediate.", "Synthesis of 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid: 9H-fluorene-9-carboxylic acid is first converted to its acid chloride using thionyl chloride. This is then reacted with 5-amino-1H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid in the presence of a base such as triethylamine to form the desired intermediate.", "Coupling of intermediates: The two intermediates are coupled using standard peptide coupling reagents such as N,N'-diisopropylcarbodiimide (DIC) and N-hydroxysuccinimide (NHS) in the presence of a base such as triethylamine to form the final product, 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole-3-carboxylic acid." ] } | |
CAS No. |
2751610-72-5 |
Molecular Formula |
C21H17N3O4 |
Molecular Weight |
375.4 |
Purity |
95 |
Origin of Product |
United States |
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